N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylbenzamide

• IUPAC Name: N-[4-(2-methoxyphenoxy)but-2-ynyl]-2-methylbenzamide
• InChI: InChI=1S/C19H19NO3/c1-15-9-3-4-10-16(15)19(21)20-13-7-8-14-23-18-12-6-5-11-17(18)22-2/h3-6,9-12H,13-14H2,1-2H3,(H,20,21)
• InChI Key: YHWRAXBKJMJNEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC#CCOC2=CC=CC=C2OC
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylbenzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potent psychoactive effects. This compound belongs to the family of indazole-based synthetic cannabinoids and has been found to have a high affinity for the cannabinoid receptors in the brain.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on compounds similar to N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylbenzamide focuses on understanding their molecular structure and intermolecular interactions. For instance, studies involving compounds like N-3-hydroxyphenyl-4-methoxybenzamide have explored the molecular structure through X-ray diffraction and DFT calculations, highlighting the influence of intermolecular interactions on molecular geometry, including bond lengths, bond angles, and dihedral angles. These insights are crucial for designing molecules with specific properties and functionalities (Karabulut et al., 2014).

Synthesis and Biological Activity

Another area of research application is the synthesis of compounds with potential gastroprokinetic activity. Studies on related compounds, such as N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide, have examined their effects on gastric emptying and serotonin-4 receptor binding. These studies contribute to the development of new therapeutic agents targeting gastrointestinal disorders (Kalo et al., 1995).

Radiolabeled Compounds for Imaging

The development of radiolabeled compounds for imaging purposes, such as [11C]L-159,884, a nonpeptide angiotensin II antagonist, represents another significant application. These compounds are useful for angiotensin II, AT1 receptor imaging, offering insights into cardiovascular diseases and potential therapeutic targets (Hamill et al., 1996).

Antioxidant Properties

Additionally, research into the antioxidant properties of benzamide derivatives, such as those with amino-substituted groups, highlights their potential as antioxidant agents. These studies utilize various assays to evaluate antioxidative capacity, offering a foundation for developing new antioxidants based on the benzamide scaffold (Perin et al., 2018).